Cas no 941960-36-7 (4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 941960-36-7
• MF: C₂₃H₂₆N₂O₃S
• MW: 410.529144763947
• CID: 5459273
• Update Time: 2025-10-14

4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C23H26N2O3S/c1-28-19-11-13-20(14-12-19)29(26,27)24-17-23(25-15-4-5-16-25)22-10-6-8-18-7-2-3-9-21(18)22/h2-3,6-14,23-24H,4-5,15-17H2,1H3
• InChI Key： BJQHZNPRKKTSQL-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=C3C(C=CC=C3)=CC=C2)N2CCCC2)(=O)=O)=CC=C(OC)C=C1

Additional information on 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide (CAS: 941960-36-7)

The compound 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide (CAS: 941960-36-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrrolidine moiety significantly improved the compound's binding affinity to its target protein, a key regulator in inflammatory pathways. This finding suggests its potential as an anti-inflammatory agent, with preliminary in vivo studies showing promising results in reducing cytokine production in murine models.

Another area of interest is the compound's interaction with sulfonamide-binding enzymes, which has been explored using X-ray crystallography and molecular docking simulations. A recent paper in ACS Chemical Biology (2024) revealed that 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide exhibits selective inhibition of carbonic anhydrase IX, an enzyme overexpressed in hypoxic tumor environments. This selectivity makes it a candidate for targeted cancer therapy, particularly in solid tumors where hypoxia is a hallmark feature.

Pharmacokinetic studies have also been conducted to evaluate the compound's metabolic stability and distribution. Research published in Drug Metabolism and Disposition (2023) indicated that 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide has a favorable half-life in plasma and demonstrates good penetration across the blood-brain barrier, opening possibilities for its use in central nervous system disorders. However, further optimization is needed to address its moderate clearance rate and potential drug-drug interactions.

In addition to its therapeutic potential, the compound has been utilized as a chemical probe to study sulfonamide-protein interactions. A recent study in Nature Chemical Biology (2024) employed 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide to map the sulfonamide-binding proteome, identifying several previously unknown targets. This work highlights the compound's utility in chemical proteomics and target discovery.

Despite these advances, challenges remain in the development of 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide as a clinical candidate. Issues such as formulation stability, scalability of synthesis, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4-methoxy-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylbenzene-1-sulfonamide (CAS: 941960-36-7) represents a promising scaffold in medicinal chemistry with diverse applications ranging from inflammation to oncology. The recent studies underscore its potential as both a therapeutic agent and a research tool, warranting further investigation into its clinical translation.